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Compound of Interest

3-Amino-N,N-dimethyl-4-
Compound Name:
nitroaniline

Cat. No.: B6592460

An In-Depth Technical Guide to 3-Amino-N,N-dimethyl-4-nitroaniline: Properties, Structure,
and Applications

Abstract

This technical guide provides a comprehensive overview of 3-Amino-N,N-dimethyl-4-
nitroaniline, a versatile aromatic compound with significant applications in organic synthesis
and materials science. The document delves into its core chemical and physical properties,
molecular structure, established synthesis methodologies, and key areas of application, with a
particular focus on its role as a precursor for dyes and in the development of advanced
materials. This guide is intended for researchers, chemists, and professionals in drug
development and materials science who require a detailed understanding of this compound.

Introduction

3-Amino-N,N-dimethyl-4-nitroaniline, identified by CAS number 2069-71-8, is an aniline
derivative characterized by a unique substitution pattern on the benzene ring.[1] The molecule
incorporates a primary amino group (-NHz), a nitro group (-NO2z), and a dimethylamino group (-
N(CHs)z2), which collectively impart a distinct set of chemical reactivity and physical properties.
[1] This specific arrangement of electron-donating (amino and dimethylamino) and electron-
withdrawing (nitro) groups creates a polarized molecule with significant potential as a building
block in various synthetic pathways and as a functional component in advanced materials.[1]
Its applications range from being a key intermediate in the synthesis of dyes and
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pharmaceuticals to its use in the formulation of piezoelectric materials and organic
semiconductors.[1]

Molecular Structure and Identification

The structural identity of 3-Amino-N,N-dimethyl-4-nitroaniline is defined by a benzene ring
substituted at positions 1, 3, and 4. The IUPAC name for this compound is 1-N,1-N-dimethyl-4-
nitrobenzene-1,3-diamine.[2] The molecule's key identifiers are summarized in the table below.

Table 1: Chemical Identity and Descriptors

Identifier Value

CAS Number 2069-71-8[1][2]

Molecular Formula CsH11N302[1][2]

Molecular Weight 181.19 g/mol [2]

IUPAC Name 1-N,1-N-dimethyl-4-nitrobenzene-1,3-diamine[2]

CN(C)C1=CC(=C(C=C1)--INVALID-LINK--
[O-)N[2]

Canonical SMILES

InChl Key WJITOMXLUNDWLCY-UHFFFAOYSA-N[2]

N1,N1-dimethyl-4-nitrobenzene-1,3-diamine, (3-
Synonyms amino-4-nitrophenyl)dimethylamine, 5-

dimethylamino-2-nitroaniline[2][3]

Structural Analysis

The molecular architecture features a strong electronic push-pull system. The electron-
donating dimethylamino and amino groups increase the electron density of the aromatic ring,
particularly at the ortho and para positions relative to them. Conversely, the powerful electron-
withdrawing nitro group significantly decreases the electron density of the ring. This
intramolecular charge-transfer characteristic is fundamental to its chemical reactivity and its
utility in applications such as non-linear optics.

Caption: 2D representation of 3-Amino-N,N-dimethyl-4-nitroaniline.
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Chemical and Physical Properties

3-Amino-N,N-dimethyl-4-nitroaniline is typically a yellow-brown powder at room temperature.
[1] Its physical and chemical properties are tabulated below.

Table 2: Physicochemical Properties

Property Value Source
Appearance Yellow-brown powder [1]
Melting Point 134 to 140 °C [11[3]
Boiling Point ~355 °C (estimated) [3]
Density ~1.28 g/cm?3 (estimated) [3]
XLogP3 1.3 [11[2]
Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor
ydrog p 4 2]
Count

Synthesis Protocol

The synthesis of 3-Amino-N,N-dimethyl-4-nitroaniline is generally accomplished via a multi-
step process starting from a readily available precursor. The most common route involves the
nitration of N,N-dimethylaniline followed by a selective reduction.[1]

Step 2: Reduction
Step 1: Nitration

N,N-Dimethylaniline [6NOF, |5pisiO: N,N-Dimethyl-4-nitroaniline

Catalytic Hydrogenation or

’ N,N-Dimethyl-4-nitroaniline [ e/ Gl rl 3-Amino-N,N-dimethyl-4-nitroaniline

Click to download full resolution via product page

Caption: General synthesis workflow for 3-Amino-N,N-dimethyl-4-nitroaniline.
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Step-by-Step Methodology

Step 1: Nitration of N,N-Dimethylaniline

e Reaction Setup: In a flask equipped with a stirrer and cooled in an ice bath, slowly add N,N-
dimethylaniline to a mixture of concentrated sulfuric acid and nitric acid. The temperature
must be carefully controlled to prevent over-nitration and side reactions.

o Reaction Execution: The reaction mixture is stirred for a specified period while maintaining a
low temperature. The strong electrophile, the nitronium ion (NO2z%), is generated in situ and
attacks the electron-rich benzene ring. The dimethylamino group is a strong para-director,
leading to the primary formation of N,N-dimethyl-4-nitroaniline.

e Work-up and Isolation: The reaction is quenched by pouring it over ice, leading to the
precipitation of the product. The solid is then filtered, washed with water to remove residual
acid, and dried.

Step 2: Reduction of the Nitro Group

e Reaction Setup: The N,N-dimethyl-4-nitroaniline synthesized in the previous step is
dissolved in a suitable solvent.

¢ Reduction: The nitro group is reduced to a primary amino group. This can be achieved
through several methods:

o Catalytic Hydrogenation: Using a catalyst such as Palladium on carbon (Pd/C) under a
hydrogen atmosphere.[1]

o Chemical Reduction: Employing reducing agents like iron powder in the presence of
hydrochloric acid.[1]

« Purification: Following the reduction, the product is isolated and purified, typically through
recrystallization or column chromatography, to yield pure 3-Amino-N,N-dimethyl-4-
nitroaniline.

Applications
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The unique electronic and structural features of 3-Amino-N,N-dimethyl-4-nitroaniline make it
a valuable compound in several fields.

Organic Synthesis

The compound serves as a versatile building block for more complex molecules.[1] The
presence of three distinct functional groups allows for a variety of subsequent chemical
transformations.

e Dye Synthesis: It is a precursor in the manufacturing of azo dyes. The primary amino group
can be diazotized and coupled with other aromatic compounds to create highly colored
molecules used in the textile and printing industries.[1][4]

e Pharmaceutical Intermediates: The aniline scaffold is common in many pharmaceutical
agents. This compound can serve as a starting material for the synthesis of various active
pharmaceutical ingredients (APIs).[1]

Materials Science

The intramolecular charge-transfer properties are exploited in the field of materials science.

» Piezoelectric Materials: Its derivatives have been investigated for their piezoelectric
properties, where mechanical stress induces an electrical voltage. This makes them
potentially useful in sensors, actuators, and energy harvesting devices.[1]

o Organic Semiconductors: The conjugated 1t-system and polarized nature of the molecule are
desirable characteristics for organic semiconductors, which are used in flexible electronics,
OLEDs, and organic photovoltaics.[1]

e Non-Linear Optical (NLO) Materials: Compounds with significant charge-transfer character,
like N,N-dimethyl-4-nitroaniline derivatives, are studied for their NLO properties, which are
crucial for applications in telecommunications and optical computing.[5]

Safety and Handling

3-Amino-N,N-dimethyl-4-nitroaniline is considered hazardous and requires careful handling
in a laboratory or industrial setting.
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Table 3: GHS Hazard Information

Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed|[2]

Acute Toxicity, Dermal H312 Harmful in contact with skin[2]
Skin Corrosion/Irritation H315 Causes skin irritation[2][6][ 7]

Causes serious eye

Serious Eye Damage/Irritation H318 / H319 o
damage/irritation[2][6][7]

Acute Toxicity, Inhalation H332 Harmful if inhaled[2]

May cause respiratory

STOT - Single Exposure H335 T
irritation[2][6][7]

Recommended Precautions

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.[8][9]

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
a face shield, and a lab coat.[6][7][9]

» Handling: Avoid breathing dust, fumes, or vapors.[6][7] Prevent contact with skin and eyes.[8]
After handling, wash hands and any exposed skin thoroughly.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep
away from strong oxidizing agents and strong acids.[9]

Conclusion

3-Amino-N,N-dimethyl-4-nitroaniline is a compound of significant scientific and industrial
interest. Its synthesis is well-established, and its unique molecular structure, featuring a
combination of electron-donating and withdrawing groups, makes it a valuable intermediate for
a wide array of applications. From the vibrant colors of synthetic dyes to the advanced
functionalities of piezoelectric and semiconductor materials, this compound represents a key
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molecular component for innovation. Adherence to strict safety protocols is essential when
handling this chemical due to its potential health hazards. Further research into its derivatives
will likely continue to expand its utility in novel technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b6592460?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s6879626
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-N_N-dimethyl-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-N_N-dimethyl-4-nitroaniline
https://www.chemwhat.com/3-amino-nn-dimethyl-4-nitro-aniline-cas-20691-71-8/
https://www.britannica.com/technology/dye/Development-of-synthetic-dyes
https://www.researchgate.net/publication/229346949_Experimental_and_theoretical_study_of_the_structure_of_NN-dimethyl-4-nitroaniline_derivatives_as_model_compounds_for_non-linear_optical_organic_materials
https://www.fishersci.be/shop/products/3-amino-n-n-dimethyl-4-nitroaniline-97-thermo-scientific/10459281
https://georganics.sk/chemical/3-amino-nn-dimethyl-4-nitroaniline/
https://www.echemi.com/sds/3-amino-n-n-dimethyl-4-nitro-aniline-pd180630116766.html
https://www.fishersci.com/store/msds?partNumber=AC116470050&productDescription=N+N-DIMETHYL-3-NITROANIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b6592460#3-amino-n-n-dimethyl-4-nitroaniline-chemical-properties-and-structure
https://www.benchchem.com/product/b6592460#3-amino-n-n-dimethyl-4-nitroaniline-chemical-properties-and-structure
https://www.benchchem.com/product/b6592460#3-amino-n-n-dimethyl-4-nitroaniline-chemical-properties-and-structure
https://www.benchchem.com/product/b6592460#3-amino-n-n-dimethyl-4-nitroaniline-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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